Cas no 1785332-67-3 (4,4-Difluoropyrrolidin-2-one)

4,4-Difluoropyrrolidin-2-one is a fluorinated heterocyclic compound featuring a pyrrolidinone core with two fluorine atoms at the 4-position. This structural motif imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of fluorine enhances metabolic stability and lipophilicity, which can improve bioavailability in drug development. Its reactivity allows for further functionalization, enabling the construction of complex molecules. The compound is particularly useful in medicinal chemistry for the design of enzyme inhibitors and bioactive scaffolds. High purity and consistent quality ensure reliable performance in research and industrial applications.

4,4-Difluoropyrrolidin-2-one structure

Product Name:4,4-Difluoropyrrolidin-2-one

CAS No:1785332-67-3

MF:C₄H₅F₂NO

MW:121.085407972336

MDL:MFCD29060257

CID:4614133

PubChem ID:68769558

Update Time:2025-10-16

4,4-Difluoropyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

- 4,4-difluoropyrrolidin-2-one
- 4,4-Difluoropyrrolidin-2-one
- MDL： MFCD29060257
- Inchi： 1S/C4H5F2NO/c5-4(6)1-3(8)7-2-4/h1-2H2,(H,7,8)
- InChI Key： PVNTVEUEDNMWIV-UHFFFAOYSA-N
- SMILES： FC1(CC(NC1)=O)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 8
Rotatable Bond Count: 0
Complexity: 123
XLogP3: -0.1
Topological Polar Surface Area: 29.1

4,4-Difluoropyrrolidin-2-one Pricemore >>

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